GNF-PF-3777

• Molecular Formula: C15H7N3O4
• Molecular Weight: 293.23 g/mol
• InChI: InChI=1S/C15H7N3O4/c19-13-10-7-8(18(21)22)5-6-12(10)17-14(13)16-11-4-2-1-3-9(11)15(17)20/h1-7H
• InChIKey: UFMQJYHLIUACCG-UHFFFAOYSA-N

GNF-PF-3777 (8-Nitrotryptanthrin) – hIDO2 Inhibitor Overview

GNF-PF-3777 (8-Nitrotryptanthrin; CAS 77603-42-0; C₁₅H₇N₃O₄; MW 293.23) is a tryptanthrin-derivative small molecule [1]. It is characterized as an inhibitor of human indoleamine 2,3-dioxygenase 2 (hIDO2), with additional inhibitory activity toward indoleamine 2,3-dioxygenase 1 (IDO1) and tryptophan 2,3-dioxygenase (TDO) [2][3].

Kynurenine pathway multi-target modulation (hIDO2, IDO1, TDO)

8-Nitro-substituted tryptanthrin scaffold with enhanced hIDO2 inhibition over parent

Published hIDO2 bioassay positive-control context (Li et al. 2016)

• [1] Li J, Li Y, Yang D, Hu N, Guo Z, Kuang C, Yang Q. Establishment of a human indoleamine 2,3-dioxygenase 2 (hIDO2) bioassay system and discovery of tryptanthrin derivatives as potent hIDO2 inhibitors. Eur J Med Chem. 2016 Nov 10;123:171-179. View Source
• [2] BindingDB Entry BDBM50442991. CHEMBL432537: GNF-Pf-3777; US10669273, Compound 5i. Affinity Data: IC50 103 nM (human IDO1); Ki 215 nM (human TDO). View Source
• [3] Yang S, Li X, Hu F, Li Y, Yang Y, Yan J, Kuang C, Yang Q. Discovery of tryptanthrin derivatives as potent inhibitors of indoleamine 2,3-dioxygenase with therapeutic activity in Lewis lung cancer (LLC) tumor-bearing mice. J Med Chem. 2013 Nov 14;56(21):8321-8331. View Source

GNF-PF-3777: Why Generic Analogs Fall Short

Generic substitution among IDO pathway inhibitors is precluded by divergent isoform selectivity profiles, potency gradients spanning multiple orders of magnitude, and auxiliary antimicrobial activities that are not shared across the tryptanthrin class. GNF-PF-3777 exhibits a multi-target inhibition pattern (hIDO2 Ki 0.97 μM; IDO1 IC50 0.103 μM; TDO Ki 215 nM) [1][2]. The compound also possesses defined antimicrobial properties — including antitrypanosomal EC50 0.82 μM and antitubercular LORA MIC 2.4 μg/mL — which are absent in most structural analogs [3][4]. Selection of an alternative IDO2 inhibitor (e.g., L-1-MT) or another tryptanthrin derivative without empirical verification of these parameters would invalidate cross-study reproducibility and compromise experimental specificity.

Unsubstituted tryptanthrin (5a)

Approximately 10-fold weaker hIDO2 inhibition; scaffold substitution may shift assay window

8-Fluoro analog (5c)

Intermediate potency; nitro-to-fluoro substitution may alter target engagement profile

L-1-MT

Much weaker hIDO2 inhibition and lacks reported IDO1/TDO multi-target profile

• [1] Li J, Li Y, Yang D, Hu N, Guo Z, Kuang C, Yang Q. Establishment of a human indoleamine 2,3-dioxygenase 2 (hIDO2) bioassay system and discovery of tryptanthrin derivatives as potent hIDO2 inhibitors. Eur J Med Chem. 2016 Nov 10;123:171-179. View Source
• [2] BindingDB Entry BDBM50442991. CHEMBL432537: GNF-Pf-3777; US10669273, Compound 5i. Affinity Data: IC50 103 nM (human IDO1); Ki 215 nM (human TDO). View Source
• [3] Scovill J, Blank E, Konnick M, Nenortas E, Shapiro T. Antitrypanosomal activities of tryptanthrins. Antimicrob Agents Chemother. 2002 Mar;46(3):882-883. View Source
• [4] Hwang JM, Oh T, Kaneko T, Upton AM, Franzblau SG, Ma Z, Cho SN, Kim P. Design, synthesis, and structure-activity relationship studies of tryptanthrins as antitubercular agents. J Nat Prod. 2013 Mar 22;76(3):354-367. View Source

GNF-PF-3777 Head-to-Head Comparison Evidence

hIDO2 Inhibition: Direct Comparison with L-1-MT

GNF-PF-3777 inhibits recombinant human IDO2 with Ki = 0.97 μM and IC50 = 1.87 μM [1]. Compared to L-1-MT (IC50 = 82.53 μM), GNF-PF-3777 exhibits 44.1-fold greater inhibitory potency; compared to D-1-MT (IC50 = 262.75 μM), the potency advantage is 140.5-fold [2].

hIDO2 vs L-1-MT

Head-to-head

IC50 1.87 μM vs 82.53 μM (L-1-MT); ~44-fold difference in recombinant enzyme assay

Supports hIDO2 assay positive-control context

Under identical assay conditions (Li et al., 2016)

Evidence Dimension	hIDO2 inhibition potency
Target Compound Data	Ki = 0.97 μM; IC50 = 1.87 μM
Comparator Or Baseline	L-1-MT (IC50 = 82.53 μM); D-1-MT (IC50 = 262.75 μM)
Quantified Difference	44.1-fold vs L-1-MT; 140.5-fold vs D-1-MT
Conditions	Recombinant human IDO2 enzyme inhibition assay

Why This Matters

This magnitude of potency difference (>40-fold) determines whether IDO2-mediated tryptophan depletion is functionally abrogated in cell-based or in vivo experimental systems.

• [1] Li J, Li Y, Yang D, Hu N, Guo Z, Kuang C, Yang Q. Establishment of a human indoleamine 2,3-dioxygenase 2 (hIDO2) bioassay system and discovery of tryptanthrin derivatives as potent hIDO2 inhibitors. Eur J Med Chem. 2016 Nov 10;123:171-179. View Source
• [2] MedChemExpress Product Datasheet: GNF-PF-3777 (8-Nitrotryptanthrin). Bioactivity: Ki = 0.97 μM, IC50 = 1.87 μM vs L-1-MT 82.53 μM, D-1-MT 262.75 μM. View Source

hIDO2 Potency vs. Parent Tryptanthrin and 8-Fluoro Analog

GNF-PF-3777 inhibits recombinant human IDO1 with IC50 = 0.103 μM in enzyme assays and IC50 = 0.18 μM in HEK293 cells expressing human IDO1 [1]. This dual IDO1/IDO2 inhibition profile distinguishes GNF-PF-3777 from IDO2-selective inhibitors lacking IDO1 coverage.

hIDO2 vs Analog Series

Head-to-head

IC50 1,800 nM vs 7,600 nM (8-F) and 17,300 nM (unsubst.); 9.6-fold over parent in enzyme assay

Supports structure-activity review within tryptanthrin series

BindingDB-curated data; recombinant enzyme format

Evidence Dimension	IDO1 enzyme inhibition
Target Compound Data	IC50 = 0.103 μM (recombinant enzyme); IC50 = 0.18 μM (HEK293 cell assay)
Comparator Or Baseline	No direct comparator; value provided for cross-study reference against IDO1-selective inhibitors
Quantified Difference	N/A (class-level benchmark)
Conditions	Recombinant human IDO1 using L-tryptophan as substrate; HEK293 cells expressing human IDO1

Why This Matters

Dual IDO1/IDO2 inhibition may offer broader coverage of the kynurenine pathway than IDO2-selective probes alone.

• [1] Yang S, Li X, Hu F, Li Y, Yang Y, Yan J, Kuang C, Yang Q. Discovery of tryptanthrin derivatives as potent inhibitors of indoleamine 2,3-dioxygenase with therapeutic activity in Lewis lung cancer (LLC) tumor-bearing mice. J Med Chem. 2013 Nov 14;56(21):8321-8331. View Source

Multi-Target Inhibition: IDO1, IDO2, and TDO Profiling

GNF-PF-3777 exhibits significant antitrypanosomal activity with EC50 = 0.82 μM (0.24 μg/mL) against Trypanosoma brucei [1]. This activity, while present, is not the primary selection criterion for IDO pathway studies but represents an orthogonal functional attribute.

Multi-Target Profile

Reported

IDO2 Ki 970 nM, IDO1 IC50 103 nM, TDO IC50 101 nM

Supports kynurenine pathway multi-enzyme study context

Cross-study compilation; enzyme source variability may apply

Evidence Dimension	In vitro antitrypanosomal activity
Target Compound Data	EC50 = 0.82 μM (0.24 μg/mL)
Comparator Or Baseline	Tryptanthrin class baseline (comparative SAR available in cited reference)
Quantified Difference	EC50 value documented for compound characterization
Conditions	In vitro culture of Trypanosoma brucei

Why This Matters

Documents an orthogonal bioactivity dimension that may be relevant for labs evaluating polypharmacology or off-target effects.

• [1] Scovill J, Blank E, Konnick M, Nenortas E, Shapiro T. Antitrypanosomal activities of tryptanthrins. Antimicrob Agents Chemother. 2002 Mar;46(3):882-883. View Source

Colorectal Cancer Cell Inhibition vs. Parent Tryptanthrin

GNF-PF-3777 demonstrates a Low Oxygen Recovery Assay (LORA) MIC = 2.4 μg/mL against Mycobacterium tuberculosis under hypoxic conditions mimicking non-replicating persistence [1]. The majority of tryptanthrin analogs lack detectable LORA activity, representing a qualitative differentiation within this chemical class [2].

CRC Cell Inhibition

Reported

HCT116 IC50 0.81–1.08 μM, SW480 0.76–1.59 μM; NCI-60 panel GI50 2–15 μM

Supports cell-model endpoint review in CRC research

Mechanistic link to TGF-β/SMAD, PI3K/AKT pathways reported

Evidence Dimension	Antitubercular activity under hypoxia (LORA)
Target Compound Data	LORA MIC = 2.4 μg/mL; MABA MIC = 0.032 μg/mL
Comparator Or Baseline	Majority of tryptanthrin analogs (no LORA activity)
Quantified Difference	Presence of LORA activity vs absence in most analogs
Conditions	LORA (Low Oxygen Recovery Assay) under hypoxic conditions

Why This Matters

This qualitative feature enables unambiguous compound identification in SAR libraries and may be leveraged in orthogonal validation studies.

• [1] Hwang JM, Oh T, Kaneko T, Upton AM, Franzblau SG, Ma Z, Cho SN, Kim P. Design, synthesis, and structure-activity relationship studies of tryptanthrins as antitubercular agents. J Nat Prod. 2013 Mar 22;76(3):354-367. View Source
• [2] PeptideDB Entry: GNF-PF-3777. LORA MIC = 2.4 μg/mL; majority of analogues lack LORA activity. View Source

TDO Inhibitory Activity: GNF-PF-3777 Expands Target Profile Beyond IDO Isoforms

GNF-PF-3777 inhibits recombinant human TDO with Ki = 215 nM and IC50 = 101 nM [1]. This activity on TDO, a hepatic and neuronal enzyme parallel to IDO in tryptophan catabolism, extends the compound's utility to models where TDO contributes to immune evasion independently of IDO1/2.

Evidence Dimension	TDO enzyme inhibition
Target Compound Data	Ki = 215 nM; IC50 = 101 nM
Comparator Or Baseline	No direct comparator; value provided for target panel completeness
Quantified Difference	Ki and IC50 documented for characterization
Conditions	Recombinant full-length C-terminal His-tagged human TDO expressed in E. coli, using L-Trp as substrate

Why This Matters

Expanded target coverage across IDO1, IDO2, and TDO may be advantageous for studies requiring broad kynurenine pathway inhibition rather than isoform-selective interrogation.

• [1] BindingDB Entry BDBM50442991. CHEMBL432537: GNF-Pf-3777; US10669273, Compound 5i. Affinity Data: IC50 101 nM, Ki 215 nM (human TDO). View Source

Cytostatic Activity: GNF-PF-3777 GI50 Values Across Cancer Cell Lines

GNF-PF-3777 exhibits growth inhibition (GI50) across multiple human cancer cell lines: U251 glioblastoma (4.5 μM), H522 lung (4.8 μM), DU145 prostate (8 μM), and A498 renal (2 μM) [1]. These values provide baseline cytotoxicity context for cellular assay design.

Evidence Dimension	Cancer cell growth inhibition
Target Compound Data	GI50: U251 = 4.5 μM; H522 = 4.8 μM; DU145 = 8 μM; A498 = 2 μM
Comparator Or Baseline	No direct comparator; values provided for cytotoxicity benchmarking
Quantified Difference	GI50 range across cell lines: 2 μM to 8 μM
Conditions	In vitro cancer cell line viability assays

Why This Matters

Essential for experimental design: defines concentration windows where IDO/TDO inhibition can be studied without confounding antiproliferative effects.

• [1] Sharma VM, Prasanna P, Seshu KV, Renuka B, Rao CV, Kumar GS, Narasimhulu CP, Babu PA, Puranik RC, Subramanyam D, Venkateswarlu A, Rajagopal S, Kumar KB, Rao CS, Mamidi NV, Deevi DS, Ajaykumar R, Rajagopalan R. Novel indolo[2,1-b]quinazoline analogues as cytostatic agents: synthesis, biological evaluation and structure-activity relationship. Bioorg Med Chem Lett. 2002 Sep 2;12(17):2303-2307. View Source

GNF-PF-3777 Application Scenarios

hIDO2 Bioassay Development and Screening Control

Employ GNF-PF-3777 as a benchmark hIDO2 inhibitor in enzyme assays requiring robust potency (Ki = 0.97 μM) [1]. Its 44.1-fold advantage over L-1-MT makes it the preferred tool compound for studies where residual IDO2 activity would confound interpretation [2].

Kynurenine Pathway Profiling in Cancer Immunotherapy

Select GNF-PF-3777 for experimental designs requiring simultaneous inhibition of IDO1 (IC50 = 0.103 μM), IDO2 (Ki = 0.97 μM), and TDO (Ki = 215 nM) [1][2]. This profile is suited for cancer immunometabolism studies where redundant kynurenine pathway enzymes contribute to immune suppression [3].

SAR Studies of Tryptanthrin IDO/TDO Inhibitors

Utilize GNF-PF-3777 (Compound 5i in the SAR series) as a reference standard for tryptanthrin derivative libraries [1]. The compound's retention of LORA activity (2.4 μg/mL) while most analogs lack this feature provides a distinctive SAR marker for compound authentication and library quality control [2].

Colorectal Cancer Mechanistic Studies

Include GNF-PF-3777 in antiparasitic screening cascades as a structurally characterized tryptanthrin with documented activity against Trypanosoma brucei (EC50 = 0.82 μM) [1]. Use as a positive control or starting point for medicinal chemistry optimization of the tryptanthrin scaffold.

Application

Selection Property

Validation Focus

hIDO2 assay control and screening

hIDO2 inhibition profile

Enzymatic and cellular assay benchmarking

Kynurenine pathway multi-enzyme profiling

Multi-target inhibition (IDO1/IDO2/TDO)

Pathway modulation in tumor microenvironment models

Tryptanthrin SAR reference standard

8-nitro substitution potency benchmark

Comparative potency within analog series

CRC mechanistic studies

Cell-model antiproliferative activity

TGF-β/SMAD and PI3K/AKT pathway engagement

• [1] Li J, Li Y, Yang D, Hu N, Guo Z, Kuang C, Yang Q. Establishment of a human indoleamine 2,3-dioxygenase 2 (hIDO2) bioassay system and discovery of tryptanthrin derivatives as potent hIDO2 inhibitors. Eur J Med Chem. 2016 Nov 10;123:171-179. View Source
• [2] MedChemExpress Product Datasheet: GNF-PF-3777 (8-Nitrotryptanthrin). Comparative IC50 data vs L-1-MT and D-1-MT. View Source
• [3] Yang S, Li X, Hu F, Li Y, Yang Y, Yan J, Kuang C, Yang Q. Discovery of tryptanthrin derivatives as potent inhibitors of indoleamine 2,3-dioxygenase with therapeutic activity in Lewis lung cancer (LLC) tumor-bearing mice. J Med Chem. 2013 Nov 14;56(21):8321-8331. View Source
• [4] BindingDB Entry BDBM50442991. CHEMBL432537: GNF-Pf-3777. TDO Ki = 215 nM, IDO1 IC50 = 103 nM. View Source
• [5] Hwang JM, Oh T, Kaneko T, Upton AM, Franzblau SG, Ma Z, Cho SN, Kim P. Design, synthesis, and structure-activity relationship studies of tryptanthrins as antitubercular agents. J Nat Prod. 2013 Mar 22;76(3):354-367. View Source
• [6] Scovill J, Blank E, Konnick M, Nenortas E, Shapiro T. Antitrypanosomal activities of tryptanthrins. Antimicrob Agents Chemother. 2002 Mar;46(3):882-883. View Source